3-ethoxy-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide

• IUPAC Name: 3-ethoxy-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C23H20N2O3/c1-3-27-19-6-4-5-17(14-19)22(26)24-18-10-8-16(9-11-18)23-25-20-13-15(2)7-12-21(20)28-23/h4-14H,3H2,1-2H3,(H,24,26)
• InChI Key: ODTHVKZKYIKZLA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=C(O3)C=CC(=C4)C
• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol

Description

3-ethoxy-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide is a chemical compound that has been widely used in scientific research. It belongs to the class of benzamide derivatives and has shown promising results in various fields of research.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide is not fully understood yet. However, it has been suggested that it works by binding to certain proteins and altering their function. This can lead to changes in cellular processes and can have various effects on the body.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as to induce apoptosis (cell death) in these cells. It has also been shown to affect the activity of certain enzymes and to alter the expression of certain genes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethoxy-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide in lab experiments is its fluorescent properties. This makes it a useful tool for studying protein-protein interactions and other cellular processes. However, one of the limitations of using this compound is that its mechanism of action is not fully understood yet, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 3-ethoxy-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide. One possible direction is to investigate its potential as a therapeutic agent for cancer. Another direction is to study its effects on other cellular processes, such as cell signaling and metabolism. Additionally, further research is needed to fully understand the mechanism of action of this compound and to develop more effective methods for using it in lab experiments.

Scientific Research Applications

3-ethoxy-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide has been extensively used in scientific research due to its various applications. It has been used as a fluorescent probe to study protein-protein interactions, as well as to investigate the role of certain proteins in cellular processes. It has also been used to study the effects of certain compounds on cancer cells.